2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole

• IUPAC Name: 2-[3-[1-(1,3-thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole
• InChI: InChI=1S/C16H12N4S2/c1-2-12(8-13(3-1)16-17-5-7-22-16)15-4-6-20(19-15)9-14-10-21-11-18-14/h1-8,10-11H,9H2
• InChI Key: AMAVHMRKNBTEBC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)C2=NC=CS2)C3=NN(C=C3)CC4=CSC=N4
• Molecular Formula: C16H12N4S2
• Molecular Weight: 324.4 g/mol

Description

2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole is a heterocyclic compound that features both thiazole and pyrazole rings. These structures are known for their diverse biological activities and are often found in various pharmacologically active molecules. The compound’s unique structure allows it to participate in a variety of chemical reactions, making it a valuable subject of study in medicinal chemistry and related fields.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole typically involves the formation of the thiazole and pyrazole rings followed by their coupling. One common method involves the cyclocondensation of appropriate thioamides and hydrazines to form the thiazole and pyrazole rings, respectively . The reaction conditions often include the use of catalysts such as copper(I) iodide and bases like potassium carbonate in solvents such as dimethylformamide (DMF) or ethanol .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis platforms can enhance the efficiency and yield of the production process. Optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for scaling up the synthesis .

Chemical Reactions Analysis

Types of Reactions

2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole can undergo various types of chemical reactions, including:

Oxidation: The thiazole ring can be oxidized to form sulfoxides or sulfones.

Reduction: The nitro groups, if present, can be reduced to amines.

Substitution: Electrophilic and nucleophilic substitutions can occur at the carbon atoms of the thiazole and pyrazole rings.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like sodium borohydride for reduction, and halogenating agents for substitution reactions . The reaction conditions vary depending on the desired transformation but often involve moderate temperatures and inert atmospheres to prevent unwanted side reactions .

Major Products

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation of the thiazole ring can yield sulfoxides or sulfones, while reduction of nitro groups can produce amines .

Scientific Research Applications

2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole has a wide range of scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial, antifungal, and anticancer properties.

Medicine: Investigated as a potential drug candidate for various diseases due to its ability to interact with biological targets.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways involved depend on the specific biological context but often include inhibition of enzyme activity or disruption of cellular processes .

Comparison with Similar Compounds

Similar Compounds

Sulfathiazole: An antimicrobial drug containing a thiazole ring.

Ritonavir: An antiretroviral drug with a thiazole moiety.

Abafungin: An antifungal agent featuring a thiazole ring.

Uniqueness

What sets 2-[3-[1-(1,3-Thiazol-4-ylmethyl)pyrazol-3-yl]phenyl]-1,3-thiazole apart from these similar compounds is its dual thiazole-pyrazole structure, which provides a unique combination of chemical reactivity and biological activity. This duality allows it to participate in a broader range of reactions and interact with a wider array of biological targets .